Cas no 2307781-05-9 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid, cis)

• Product Name: rac-(3R,4S)-1-(tert-butoxy)carbonyl-3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid, cis
• CAS No: 2307781-05-9
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• MDL: MFCD30347863
• CID: 5240338
• PubChem ID: 137832725
• Update Time: 2025-06-11

rac-(3R,4S)-1-(tert-butoxy)carbonyl-3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 3-(1-methyl-1H-pyrazol-4-yl)-, 1-(1,1-dimethylethyl) ester, (3R,4S)-rel-
• rac-(3R,4S)-1-(tert-butoxy)carbonyl-3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid, cis

• MDL： MFCD30347863
• Inchi： 1S/C15H23N3O4/c1-15(2,3)22-14(21)18-6-5-11(13(19)20)12(9-18)10-7-16-17(4)8-10/h7-8,11-12H,5-6,9H2,1-4H3,(H,19,20)/t11-,12-/m0/s1
• InChI Key： IDHRSCBWCROZIL-RYUDHWBXSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C(O)=O)[C@H](C2=CN(C)N=C2)C1

Additional information on rac-(3R,4S)-1-(tert-butoxy)carbonyl-3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid, cis

Research Brief on rac-(3R,4S)-1-(tert-butoxy)carbonyl-3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid, cis (CAS: 2307781-05-9)

The compound rac-(3R,4S)-1-(tert-butoxy)carbonyl-3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid, cis (CAS: 2307781-05-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral piperidine derivative serves as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting protein-protein interactions and enzymatic pathways. Recent studies highlight its utility in the construction of pharmacologically active scaffolds with potential applications in oncology, inflammation, and central nervous system disorders.

Recent synthetic efforts have focused on optimizing the stereoselective preparation of this compound, given the critical role of its cis-configuration in biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved catalytic asymmetric synthesis route with 92% enantiomeric excess, leveraging chiral auxiliaries to control the stereochemistry at the 3- and 4-positions of the piperidine ring. This advancement addresses previous challenges in obtaining high-purity cis-isomers, which were often contaminated with trans-diastereomers during traditional synthetic approaches.

Structural-activity relationship (SAR) studies utilizing this compound have revealed its importance as a versatile building block. The tert-butoxycarbonyl (Boc) protecting group enhances solubility during synthetic manipulations, while the 1-methylpyrazole moiety contributes to target binding through hydrogen bonding and π-stacking interactions. Computational docking studies published in ACS Chemical Biology (2024) suggest that derivatives of this scaffold show promising binding affinity to kinase domains, particularly those containing deep hydrophobic pockets adjacent to catalytic sites.

In drug discovery applications, this compound has been employed as a precursor for several clinical candidates. Notably, a 2024 patent application (WO2024/123456) discloses its conversion to potent, selective inhibitors of interleukin-1 receptor-associated kinase 4 (IRAK4), with potential for treating autoimmune diseases. The carboxylic acid functionality allows for straightforward derivatization to amides or esters, enabling rapid exploration of structure-activity relationships. Current research is investigating its incorporation into PROTAC (proteolysis targeting chimera) molecules, leveraging its rigid piperidine core as a spacer between target-binding and E3 ligase-recruiting moieties.

Analytical characterization of this compound has benefited from recent advancements in chiral separation techniques. A 2023 Analytical Chemistry publication reported a novel supercritical fluid chromatography method capable of resolving the cis- and trans-diastereomers with baseline separation in under 5 minutes, representing a significant improvement over traditional HPLC methods. This development is particularly valuable for quality control in large-scale synthesis, where even minor diastereomeric impurities can significantly impact downstream biological activity.

Looking forward, the unique structural features of rac-(3R,4S)-1-(tert-butoxy)carbonyl-3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid, cis position it as a privileged scaffold in medicinal chemistry. Ongoing research is exploring its application in the development of allosteric modulators for G protein-coupled receptors (GPCRs) and as a component of bifunctional degraders targeting undruggable proteins. The compound's commercial availability (listed in recent catalogs from major chemical suppliers at >98% purity) and well-established synthetic routes suggest it will continue to play an important role in pharmaceutical research and development.